molecular formula C8H14O3 B8308362 3-Acetyl-hexanoic acid

3-Acetyl-hexanoic acid

Cat. No. B8308362
M. Wt: 158.19 g/mol
InChI Key: SZZNYPZYDQZGDY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07351826B2

Procedure details

To a solution of 3-acetyl-hexanoic acid (18.8 g, 119 mmol) in EtOH (150 ml) is added NH2NH2—H2O (6.94 ml, 143 mmol) and the mixture is refluxed (oil bath 85° C.) for 4 hours. solvent is removed in vacuo and to the residue is added water (100 ml) and EtOAc (100 ml). The layers are separated and the aqueous layer is extracted with EtOAc (3×100 ml). The combined extracts are washed with brine (150 ml), dried (Na2SO4) and evaporated. The resulting light yellow oil is used without further purification in the next step.
Quantity
18.8 g
Type
reactant
Reaction Step One
Quantity
6.94 mL
Type
reactant
Reaction Step One
Name
Quantity
150 mL
Type
solvent
Reaction Step One

Identifiers

REACTION_CXSMILES
[C:1]([CH:4]([CH2:9][CH2:10][CH3:11])[CH2:5][C:6](O)=[O:7])(=O)[CH3:2].[NH2:12][NH2:13].O>CCO>[CH3:2][C:1]1[CH:4]([CH2:9][CH2:10][CH3:11])[CH2:5][C:6](=[O:7])[NH:12][N:13]=1 |f:1.2|

Inputs

Step One
Name
Quantity
18.8 g
Type
reactant
Smiles
C(C)(=O)C(CC(=O)O)CCC
Name
Quantity
6.94 mL
Type
reactant
Smiles
NN.O
Name
Quantity
150 mL
Type
solvent
Smiles
CCO

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
85 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
solvent is removed in vacuo and to the residue
ADDITION
Type
ADDITION
Details
is added water (100 ml) and EtOAc (100 ml)
CUSTOM
Type
CUSTOM
Details
The layers are separated
EXTRACTION
Type
EXTRACTION
Details
the aqueous layer is extracted with EtOAc (3×100 ml)
WASH
Type
WASH
Details
The combined extracts are washed with brine (150 ml)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (Na2SO4)
CUSTOM
Type
CUSTOM
Details
evaporated
CUSTOM
Type
CUSTOM
Details
The resulting light yellow oil is used without further purification in the next step

Outcomes

Product
Name
Type
Smiles
CC=1C(CC(NN1)=O)CCC

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.